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Compound of Interest

Compound Name:
N,2,2-trimethylcyclopropan-1-

amine

Cat. No.: B15273802

Get Quote

Executive Summary
N,2,2-trimethylcyclopropan-1-amine (CAS: 1248701-12-3 / 31820-19-6 related salts)

presents a unique analytical challenge due to the high ring strain of the cyclopropane moiety

combined with the stabilizing influence of the gem-dimethyl group. Unlike linear aliphatic

amines or unstrained cyclic isomers (e.g., N-methylcyclopentylamine), this molecule undergoes

distinct ring-opening fragmentation upon ionization.

This guide objectively compares its fragmentation behavior against structural isomers and

analogs, providing a validated framework for differentiation in complex matrices.

Chemical Identity & Structural Context[1][2][3][4][5]
[6][7][8][9]
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Property Specification

IUPAC Name N,2,2-Trimethylcyclopropan-1-amine

Molecular Formula

Exact Mass 99.1048 Da

Structure
Cyclopropane ring, 2,2-dimethyl substitution, N-

methyl amine at position 1

Key Feature

Gem-dimethyl group: Provides a diagnostic M-

15 loss. Cyclopropyl Strain: ~27.5 kcal/mol

strain energy drives ring opening.

Experimental Methodology
To replicate the fragmentation patterns described, the following standardized protocols for Gas

Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS) are recommended.

GC-MS Protocol (Electron Ionization - EI)
Instrument: Agilent 7890B/5977B or equivalent single quadrupole.

Column: DB-5ms UI (30 m × 0.25 mm × 0.25 µm).

Inlet: Split/Splitless, 250°C. Split ratio 10:1.

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Oven Program: 40°C (hold 2 min) → 10°C/min → 200°C.

Ionization: Electron Impact (EI) at 70 eV.

Source Temp: 230°C.

Scan Range: m/z 35–200.

LC-MS Protocol (Electrospray Ionization - ESI)
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Instrument: Thermo Q-Exactive or Waters Xevo (Q-TOF).

Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 × 50 mm).

Mobile Phase: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 5 min.

Ionization: ESI Positive Mode (+).

Collision Energy (HCD/CID): Stepped 15, 30, 45 eV.

Fragmentation Analysis (Mechanism & Pathway)[5]
[10]
The fragmentation of N,2,2-trimethylcyclopropan-1-amine is governed by two competing

forces: the alpha-cleavage initiated by the nitrogen lone pair and the relief of ring strain via C-C

bond scission.

Mechanistic Pathway
Ionization: Removal of an electron from the Nitrogen lone pair yields the radical cation (

, m/z 99).

Alpha-Cleavage / Ring Opening: The bond between C1 and C2 is weakened. Cleavage here

is favored because it places the radical on the tertiary carbon (C2) containing the gem-

dimethyl group, which is highly stabilized.

Distonic Ion Formation: The ring opens to form a distonic ion (charge on N, radical on C).

Secondary Fragmentation:

Loss of Methyl (M-15): Direct loss from the gem-dimethyl group or the N-methyl group.

Iminium Ion Formation: Cleavage of the carbon skeleton to produce stable iminium

species (m/z 44, 58).
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Visualization of Fragmentation Pathways
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Caption: Predicted fragmentation pathway for N,2,2-trimethylcyclopropan-1-amine showing

ring opening and primary diagnostic ions.

Comparative Performance Analysis
To validate the identity of N,2,2-trimethylcyclopropan-1-amine, it must be distinguished from

common isomers. The table below compares its spectral "fingerprint" against alternatives.

Diagnostic Comparison Table
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Feature
N,2,2-

Trimethylcyclopropa

n-1-amine

N-

Methylcyclopentylam

ine (Isomer)

Cyclohexylamine

(Isomer)

Molecular Ion (M+) m/z 99 (Weak) m/z 99 (Moderate) m/z 99 (Weak)

Base Peak m/z 44 or 58 (Iminium)
m/z 57 (Ring

fragment)

m/z 56 (

)

M - 15 (Methyl Loss)
High Intensity (m/z 84)

(Due to gem-dimethyl)
Low / Negligible Negligible

M - 43 (Propyl Loss) Moderate High (Ring break) High

Diagnostic Ratio High 84/99 ratio Low 84/99 ratio High 56/43 ratio

Mechanism
Ring strain release +

gem-dimethyl stability

Ring conformation

flexibility
Retro-Diels-Alder type

Analytical Insights
The "Gem-Dimethyl" Signature: The most critical differentiator is the m/z 84 peak. In the

target molecule, the loss of a methyl group from the C2 position relieves steric crowding and

forms a stabilized cation. Isomeric cycloalkylamines (5- or 6-membered rings) lack this labile

methyl group and rarely show a significant M-15 peak.

Ring Strain Indicator: The presence of low-mass hydrocarbon fragments (m/z 41, 39) is often

more pronounced in cyclopropanes due to the high energy released upon ring opening,

compared to the "softer" fragmentation of cyclopentane rings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 39599-52-5|5-Azaspiro[2.3]hexane|BLD Pharm [bldpharm.com]

2. 26389-66-2|N-(Cyclopropylmethyl)propan-2-amine|BLD Pharm [bldpharm.com]

3. Search Results - AK Scientific [aksci.com]

To cite this document: BenchChem. [Technical Comparison Guide: Mass Spectrometry
Profiling of N,2,2-Trimethylcyclopropan-1-amine]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15273802/docs#technical-comparison-
guide-mass-spectrometry-profiling-of-n-2-2-trimethylcyclopropan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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